Cas no 90617-48-4 (Benzenamine,2-methoxy-5-(2-propen-1-yl)-)

Benzenamine,2-methoxy-5-(2-propen-1-yl)- structure
90617-48-4 structure
Product Name:Benzenamine,2-methoxy-5-(2-propen-1-yl)-
CAS No:90617-48-4
MF:C10H13NO
MW:163.216322660446
CID:798541
PubChem ID:45122515
Update Time:2025-04-19

Benzenamine,2-methoxy-5-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-methoxy-5-(2-propen-1-yl)-
    • 2-methoxy-5-prop-2-enylaniline
    • Benzenamine, 2-methoxy-5-(2-propenyl)- (9CI)
    • DTXSID60669314
    • 2-Methoxy-5-(prop-2-en-1-yl)aniline
    • 90617-48-4
    • SCHEMBL5790551
    • Inchi: 1S/C10H13NO/c1-3-4-8-5-6-10(12-2)9(11)7-8/h3,5-7H,1,4,11H2,2H3
    • InChI Key: XTSJQKBGIFNHCC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1N)CC=C

Computed Properties

  • Exact Mass: 163.1
  • Monoisotopic Mass: 163.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.2A^2
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